molecular formula C7H14O3 B8355191 Isopropyl 4-hydroxybutanoate

Isopropyl 4-hydroxybutanoate

Cat. No.: B8355191
M. Wt: 146.18 g/mol
InChI Key: YBELLQGHZRJPKL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Isopropyl 4-hydroxybutanoate is a useful research compound. Its molecular formula is C7H14O3 and its molecular weight is 146.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H14O3

Molecular Weight

146.18 g/mol

IUPAC Name

propan-2-yl 4-hydroxybutanoate

InChI

InChI=1S/C7H14O3/c1-6(2)10-7(9)4-3-5-8/h6,8H,3-5H2,1-2H3

InChI Key

YBELLQGHZRJPKL-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC(=O)CCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-benzyloxybutyric acid (20.59 mmol) in propan-2-ol (30 mL) under nitrogen at 0° C. was added dropwise thionyl chloride (22.65 mmol). The reaction mixture was allowed to reach room temperature over 30 minutes and stirred at room temperature during 20 hours. The mixture was concentrated under reduced pressure and co-evaporated with CH2Cl2. The crude was dried under vacuum pump to give the expected compound as yellow oil in quantitative yield. 1H NMR (CDCl3, 400 MHz) δ (ppm) 1.22 (d, J=6.26 Hz, 6H), 1.94 (quintuplet, J=6.70 Hz, 2H), 2.40 (t, J=7.47 Hz, 2H), 3.50-3.53 (m, 2H), 4.51 (s, 2H), 5 (heptuplet, J=6.22 Hz, 1H), 7.28-7.38 (m, 5H); MS (ESI) m/z=259.6 (MNa+).
Quantity
20.59 mmol
Type
reactant
Reaction Step One
Quantity
22.65 mmol
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One

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